BENGHE Foundational & Exploratory

Check Availability & Pricing

Isopropyl isobutyrate physical properties data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isopropyl isobutyrate

cat. No.: B1585242

An In-depth Technical Guide to the Physical Properties of Isopropyl Isobutyrate

This technical guide provides a comprehensive overview of the core physical properties of
isopropyl isobutyrate. The data is intended for researchers, scientists, and professionals in
drug development who require precise information for their work. This document summarizes
key quantitative data in structured tables, details the experimental protocols for determining
these properties, and includes visualizations of experimental workflows.

Physical Properties of Isopropyl Isobutyrate

Isopropyl isobutyrate is a colorless liquid ester with a characteristic fruity odor.[1][2] It is less
dense than water and its vapors are heavier than air.[2][3] It is recognized for its applications as
a flavoring agent and a solvent.[1][3]

Quantitative Data Summary

The physical properties of isopropyl isobutyrate have been determined by various sources.
The following tables summarize these key quantitative data points.

Table 1: General and Molar Properties

Property Value Source(s)
Molecular Formula C7H1402 [1][4]
Molecular Weight 130.18 g/mol [31[5]
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| CAS Number | 617-50-5 |[6][7] |

Table 2: Thermal Properties

Property Value Conditions Source(s)
Boiling Point 120-121 °C at 760 mmHg [31[6]
122.4 °C at 760 mmHg [4]
-95.2 °C (estimate) [2][5]
Flash Point 16.67 °C (Tagliabue Closed [6]
Cup)
| 120 °C[][5][8] |
Table 3: Optical and Physical Properties
Property Value Conditions Source(s)
Density 0.845-0.850 g/icm? [3]
0.848-0.851 g/cm? at 20 °C [6]
Refractive Index 1.394-1.399 [3]
1.387-1.389 at 20 °C [6]
Vapor Pressure 13.966 mmHg at 25 °C (estimated) [6]

| | 14 mmHg | at 25 °C |[5][9] |

Table 4: Solubility Data
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Property Value Conditions Source(s)
Water Solubility Insoluble [31[5]
1236 mg/L at 25 °C (estimated) [6]

Organic Solvent
Solubility

Soluble

In most organic

[3][5]

solvents

| | Soluble | In alcohol |[6] |

Experimental Protocols

The determination of the physical properties listed above involves specific laboratory

procedures. The following sections detail the general methodologies for these key experiments.

Determination of Boiling Point

The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure.[10]

Methodology: Distillation A common method for determining the boiling point is through

distillation.[11]

o Apparatus Setup: A distillation flask is filled with the liquid (isopropyl isobutyrate), and a

thermometer is placed so that the bulb is just below the side arm of the flask. The flask is

connected to a condenser.

e Heating: The flask is gently heated.

o Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb before

entering the condenser. The temperature of the vapor is monitored.[11]

» Data Recording: The temperature that remains constant during the distillation of the vapor is

recorded as the boiling point.[11]

For smaller sample sizes, a micro-boiling point method using a Thiele tube or a melting point

apparatus can be employed.[12]
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Caption: Workflow for Boiling Point Determination.

Determination of Melting Point

The melting point is the temperature at which a substance transitions from a solid to a liquid
state. For substances that are liquid at room temperature, this requires cooling the substance
until it solidifies.

Methodology: Capillary Method

o Sample Preparation: A small amount of solidified isopropyl isobutyrate is introduced into a
capillary tube, which is sealed at one end.[13]

o Apparatus Setup: The capillary tube is attached to a thermometer or placed in a melting point
apparatus (e.g., a Mel-Temp apparatus or Thiele tube).[14]

e Heating: The apparatus is heated slowly and at a controlled rate.[14]

o Observation: The temperature at which the first droplet of liquid appears and the temperature
at which the entire solid has turned to liquid are observed. This range is the melting point.

Sample Preparation Measurement
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Caption: Workflow for Melting Point Determination.

Determination of Density

Density is the mass of a substance per unit volume.
Methodology: Mass and Volume Measurement

o Mass Measurement: The mass of an empty, dry graduated cylinder or pycnometer (density
bottle) is measured using an electronic balance.[15][16]

e Volume Measurement: A known volume of isopropyl isobutyrate is added to the graduated
cylinder.[15] The volume is read from the bottom of the meniscus.[16]

e Combined Measurement: The mass of the cylinder containing the liquid is measured.[15]

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder. The density is then calculated by dividing the mass of the liquid by its volume.[15]
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Caption: Workflow for Density Determination.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.
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Methodology: Refractometry
e Apparatus: An Abbé refractometer is commonly used.

o Calibration: The instrument is calibrated using a standard liquid with a known refractive
index.

o Sample Application: A few drops of isopropyl isobutyrate are placed on the prism of the
refractometer.

o Measurement: Light is passed through the sample, and the eyepiece is adjusted until the
boundary line (shadow line) is sharp and centered on the crosshairs.

o Reading: The refractive index is read directly from the instrument's scale. The temperature
must be controlled and recorded as the refractive index is temperature-dependent.
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Caption: Factors in Refractive Index Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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